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Compound of Interest

Compound Name: C16:1 Ceramide-d7

Cat. No.: B15556335

Get Quote

For researchers, scientists, and drug development professionals utilizing lipidomics and internal

standards, the purity and comprehensive certification of reference compounds are paramount.

This guide provides a comparative analysis of the Certificate of Analysis (CoA) and purity of

C16:1 Ceramide-d7, a deuterated standard crucial for accurate quantification in mass

spectrometry-based studies.

Executive Summary
C16:1 Ceramide-d7 (N-palmitoleoyl-D-erythro-sphingosine-d7) is commercially available from

several suppliers, with a consistently advertised purity of over 99%. The primary analytical

method cited for purity assessment is Thin Layer Chromatography (TLC). While detailed batch-

specific Certificates of Analysis for C16:1 Ceramide-d7 are not always readily accessible

online, a representative CoA for the closely related C16:0 Ceramide-d7 from Avanti Polar Lipids

provides a strong indication of the rigorous quality control standards and analytical

methodologies employed for these deuterated lipid standards. This guide will leverage this

representative data to offer a comprehensive overview and comparison.
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The following table summarizes the publicly available purity specifications for C16:1 Ceramide-
d7 and a key alternative, C16:0 Ceramide-d7.

Compound Supplier Stated Purity
Analytical
Method(s)

C16:1 Ceramide-d7

Avanti Polar Lipids

(dist. by Sigma-

Aldrich)

>99% TLC[1]

C16:1 Ceramide-d7 MedchemExpress

Not explicitly stated,

referred to as

"deuterium labeled

C16:1 Ceramide"

General reference to

NMR, GC-MS, or LC-

MS for quantitative

analysis of isotope-

labeled compounds[2]

[3]

C16:0 Ceramide-d7 Avanti Polar Lipids >99%
TLC, Proton NMR,

Mass Spectrometry[4]

C16:0 Ceramide-d7 Cayman Chemical
≥99% deuterated

forms (d1-d7)

Not specified on

product page[5][6]

Experimental Protocols
The analytical methods employed to certify the purity and identity of deuterated ceramide

standards are critical for ensuring experimental accuracy. Based on the representative

Certificate of Analysis for C16:0 Ceramide-d7, the following protocols are standard in the

industry.

Thin Layer Chromatography (TLC) for Purity
Assessment
TLC is a rapid and effective method for assessing the purity of lipid compounds.

Stationary Phase: Silica gel plate.

Mobile Phase: A common solvent system for ceramides is Chloroform:Methanol (9:1, v/v)[4].
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Sample Preparation: The ceramide standard is dissolved in a suitable organic solvent and

spotted onto the TLC plate.

Development: The plate is placed in a developing chamber containing the mobile phase.

Visualization: After development, the plate is dried and visualized using various methods:

Iodine Vapor: To detect the presence of lipids as brown spots.

Ninhydrin Stain: To detect primary and secondary amines (a negative result is expected for

the amide group in ceramide).

Phosphorus Stain: To detect any phosphate-containing impurities (a negative result is

expected).

Charring: By spraying with a sulfuric acid solution and heating, which visualizes all organic

compounds as dark spots.

Purity Assessment: A single major spot should be observed, indicating the absence of

significant impurities[4].

Proton Nuclear Magnetic Resonance (¹H NMR) for
Structural Confirmation
¹H NMR is used to confirm the chemical structure of the ceramide.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃).

Analysis: The prepared sample is placed in an NMR spectrometer.

Data Interpretation: The resulting spectrum is analyzed to ensure that the chemical shifts and

integration of the peaks are consistent with the known structure of C16:1 Ceramide-d7. The

presence of the deuterium atoms will result in the absence of specific proton signals that

would be present in the non-deuterated analogue.

Mass Spectrometry (MS) for Molecular Weight
Verification
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Mass spectrometry is employed to confirm the correct molecular weight of the deuterated

ceramide.

Ionization Method: Electrospray Ionization (ESI) is commonly used for lipids.

Analysis Mode: The analysis is typically performed in positive ion mode.

Expected Result: For C16:1 Ceramide-d7, the expected mass-to-charge ratio ([M+H]⁺)

would be approximately 542.93 amu. For the representative C16:0 Ceramide-d7, the

expected [M+H]⁺ is 545.944 ± 1 amu[4]. The observed mass should be within a narrow

tolerance of the calculated exact mass.

Visualizing the Analytical Workflow
The following diagrams, generated using Graphviz, illustrate the logical flow of the analytical

procedures for certifying the purity of C16:1 Ceramide-d7.
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Click to download full resolution via product page

Fig. 1: Analytical workflow for C16:1 Ceramide-d7 certification.
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Fig. 2: Detailed workflow for TLC purity analysis.

Conclusion
The available data from leading suppliers indicates that C16:1 Ceramide-d7 is a high-purity

standard suitable for demanding research applications. While a detailed Certificate of Analysis

for C16:1 Ceramide-d7 was not directly retrieved, the representative CoA for C16:0 Ceramide-

d7 demonstrates a robust quality control process encompassing chromatographic and

spectroscopic techniques to ensure both purity and structural integrity. Researchers can have a

high degree of confidence in the quality of these commercially available deuterated ceramide

standards. For critical applications, it is always recommended to request a batch-specific

Certificate of Analysis from the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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